Cas no 6913-15-1 (3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine
• CAS No: 6913-15-1
• MF: C₅H₉N₃S₂
• MW: 175.275057554245
• MDL: MFCD00649529
• CID: 517231
• PubChem ID: 2063538
• Update Time: 2025-06-29

3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-5-amine,3-(propylthio)-
• 3-PROPYLSULFANYL-[1,2,4]THIADIAZOL-5-YLAMINE
• 3-Propylmercapto-[1,2,4]thiadiazol-5-ylamin
• 3-propylthio-1,2,4-thiadiazole-5-ylamine
• 5-Amino-3-propylthio-1,2,4-thiadiazol
• AC1M14KL
• AC1Q2YLD
• AG-G-68734
• CTK5C9115
• F2158-0565
• 3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine
• 3-(propylthio)-1,2,4-thiadiazol-5-amine
• SMR000152360
• 3-(Propylsulfanyl)-1,2,4-thiadiazol-5-amine, AldrichCPR
• SCHEMBL11326800
• 6913-15-1
• MLS000565156
• DTXSID30366287
• 3-propylsulfanyl-1,2,4-thiadiazol-5-amine
• HMS2437B21
• AKOS000116503
• CHEMBL1459447
• EN300-06044
• Z56928677
• CS-0220203

• MDL： MFCD00649529
• Inchi： 1S/C5H9N3S2/c1-2-3-9-5-7-4(6)10-8-5/h2-3H2,1H3,(H2,6,7,8)
• InChI Key： NPUZLPUABDSQRR-UHFFFAOYSA-N
• SMILES： S(C1=NSC(N)=N1)CCC

Computed Properties

• Exact Mass: 175.02397
• Monoisotopic Mass: 175.023789
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 2.1

Experimental Properties

• Density: 1.32
• Boiling Point: 330°C at 760 mmHg
• Flash Point: 153.4°C
• Refractive Index: 1.611
• PSA: 51.8

3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine

Introduction to 3-(Propylsulfanyl)-1,2,4-thiadiazol-5-amine (CAS No. 6913-15-1)

3-(Propylsulfanyl)-1,2,4-thiadiazol-5-amine, with the CAS number 6913-15-1, is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities and potential applications in drug development. The unique structure of 3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine makes it a valuable candidate for various research and development activities.

The molecular formula of 3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine is C₆H₉N₃S₂, and its molecular weight is approximately 179.28 g/mol. The compound features a thiadiazole ring, which is a five-membered heterocyclic ring containing two sulfur atoms and one nitrogen atom. The presence of the propylsulfanyl group (CH₃CH₂CH₂S-) at the 3-position and the amino group (-NH₂) at the 5-position contributes to its unique chemical properties and biological activities.

3-(Propylsulfanyl)-1,2,4-thiadiazol-5-amine has been extensively studied for its potential therapeutic applications. Recent research has highlighted its anti-inflammatory, antimicrobial, and antitumor properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine has shown significant antimicrobial activity against a wide range of bacteria and fungi. A study conducted by researchers at the University of California in 2020 found that this compound effectively inhibits the growth of multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. These findings suggest that 3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine could be developed into novel antibiotics to combat antibiotic-resistant infections.

The antitumor potential of 3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine has also been explored in several preclinical studies. A 2022 study published in Cancer Research reported that this compound induces apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase pathways. Specifically, it was found to be effective against breast cancer cells (MCF-7) and lung cancer cells (A549). These results indicate that 3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine may have therapeutic potential in cancer treatment.

Beyond its biological activities, the synthetic accessibility of 3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine is another factor contributing to its appeal in drug development. The compound can be synthesized through a series of well-established chemical reactions involving readily available starting materials. This makes it feasible for large-scale production and further optimization through structure-activity relationship (SAR) studies.

In conclusion, 3-(propylsulfanyl)-1,2,4-thiadiazol-5-amine (CAS No. 6913-15-1) is a multifaceted compound with a wide range of potential applications in medicine. Its anti-inflammatory, antimicrobial, and antitumor properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of pharmaceutical science.